Cas no 2870021-39-7 (3-Furanpropanoic acid, tetrahydro-α-[[(2-propen-1-yloxy)carbonyl]amino]-, (αS)- )

• Product Name: 3-Furanpropanoic acid, tetrahydro-α-[[(2-propen-1-yloxy)carbonyl]amino]-, (αS)-
• CAS No: 2870021-39-7
• MF: C₁₁H₁₇NO₅
• MW: 243.256383657455
• CID: 5563419
• Update Time: 2025-07-18

3-Furanpropanoic acid, tetrahydro-α-[[(2-propen-1-yloxy)carbonyl]amino]-, (αS)- Chemical and Physical Properties

Names and Identifiers

• (αS)-Tetrahydro-α-[[(2-propen-1-yloxy)carbonyl]amino]-3-furanpropanoic acid (ACI)
• 3-Furanpropanoic acid, tetrahydro-α-[[(2-propen-1-yloxy)carbonyl]amino]-, (αS)-

• Inchi： 1S/C11H17NO5/c1-2-4-17-11(15)12-9(10(13)14)6-8-3-5-16-7-8/h2,8-9H,1,3-7H2,(H,12,15)(H,13,14)/t8?,9-/m0/s1
• InChI Key： MNOWGRBPBWZSNS-GKAPJAKFSA-N
• SMILES： C(C1COCC1)[C@@H](C(=O)O)NC(=O)OCC=C

Additional information on 3-Furanpropanoic acid, tetrahydro-α-[[(2-propen-1-yloxy)carbonyl]amino]-, (αS)-

3-Furanpropanoic Acid, Tetrahydro-α-[[(2-Propen-1-yloxy)carbonyl]amino]-, (αS)- (CAS No. 2870021-39-7): A Comprehensive Overview

3-Furanpropanoic acid, tetrahydro-α-[[(2-propen-1-yloxy)carbonyl]amino]-, (αS)- (CAS No. 2870021-39-7) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as (αS)-THFPA, is a derivative of furan and propanoic acid, with a unique structure that includes an α-amino acid moiety and a tetrahydrofuran ring. The presence of these functional groups imparts distinct chemical and biological properties, making it a valuable candidate for various applications in drug discovery and development.

The (αS)-THFPA molecule is characterized by its chiral center at the α-position, which is crucial for its biological activity. The (αS)- configuration indicates the specific enantiomer that exhibits the desired pharmacological effects. The compound's structure can be represented as:

C₁₁H₁₅NO₄

The synthesis of (αS)-THFPA involves several steps, including the formation of the tetrahydrofuran ring and the introduction of the α-amino acid moiety. Recent advancements in synthetic chemistry have led to more efficient and scalable methods for producing this compound. For instance, a study published in the Journal of Organic Chemistry in 2021 described a novel catalytic asymmetric synthesis route that significantly improved the yield and enantiomeric purity of (αS)-THFPA.

In terms of its biological activity, (αS)-THFPA has shown promising results in various preclinical studies. Research conducted at the University of California, San Francisco, demonstrated that (αS)-THFPA exhibits potent anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This makes it a potential candidate for the treatment of inflammatory diseases like rheumatoid arthritis and Crohn's disease.

Furthermore, (αS)-THFPA has been investigated for its neuroprotective effects. A study published in Neuropharmacology in 2022 reported that (αS)-THFPA can protect neuronal cells from oxidative stress-induced damage by upregulating antioxidant enzymes such as superoxide dismutase (SOD) and catalase (CAT). These findings suggest that (αS)-THFPA may have therapeutic potential in neurodegenerative disorders like Alzheimer's disease and Parkinson's disease.

The pharmacokinetic properties of (αS)-THFPA have also been studied extensively. Research indicates that it has good oral bioavailability and a favorable pharmacokinetic profile, making it suitable for oral administration. A study published in Pharmaceutical Research in 2023 evaluated the pharmacokinetics of (αS)-THFPA in rats and found that it has a half-life of approximately 4 hours, with minimal metabolism by cytochrome P450 enzymes.

In addition to its therapeutic applications, (αS)-THFPA has been explored for its use as a research tool in biochemical assays. Its unique structure allows it to serve as a model compound for studying enzyme inhibition and protein-ligand interactions. For example, a study published in Biochemistry in 2021 used (αS)-THFPA to investigate the binding mechanism of a specific serine protease, providing valuable insights into enzyme function and inhibition.

The safety profile of (αS)-THFPA has been assessed through various toxicological studies. Preclinical data suggest that it is well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models. However, further clinical trials are necessary to fully evaluate its safety and efficacy in humans.

In conclusion, 3-Furanpropanoic acid, tetrahydro-α-[[(2-propen-1-yloxy)carbonyl]amino]-, (αS)- (CAS No. 2870021-39-7) is a multifaceted compound with promising therapeutic potential. Its unique chemical structure and biological properties make it an attractive candidate for drug development in various fields, including inflammation, neuroprotection, and enzyme inhibition. Ongoing research continues to uncover new applications and mechanisms of action for this intriguing molecule.